5-(2-chlorobutanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• IUPAC Name: 5-(2-chlorobutanoyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C11H15ClN2O3/c1-3-8(12)11(17)14-4-6-7(5-14)10(16)13(2)9(6)15/h6-8H,3-5H2,1-2H3
• InChI Key: JCNRJLCJQFYKJU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CC2C(C1)C(=O)N(C2=O)C)Cl
• Molecular Formula: C11H15ClN2O3
• Molecular Weight: 258.70 g/mol

Description

5-(2-Chlorobutanoyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, often referred to as CB-MTTP, is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. This molecule is a member of the tetrahydropyrrole family, which is composed of five-membered heterocyclic compounds that contain a nitrogen atom in the ring structure. CB-MTTP has been studied for its ability to interact with biological systems, including the ability to act as an inhibitor of certain enzymes.

Scientific Research Applications

Crystal Structure Analysis

Research on derivatives of pyrrolo[3,4-c]pyrrole, such as in the study by Fujii et al. (2002), emphasizes the importance of structural analysis for understanding molecular geometry, which can aid in the development of pigments and electronic materials. The crystal structure analysis of these compounds helps in elucidating the effects of substituents on the molecular structure, potentially guiding the synthesis of new materials with tailored properties (Fujii, Ohtani, Kodama, Yamamoto, & Hirayama, 2002).

Photoluminescent Materials

Beyerlein and Tieke (2000) described the synthesis of π-conjugated polymers containing pyrrolo[3,4-c]pyrrole units, highlighting their potential in electronic applications due to their strong photoluminescence. This application is particularly relevant for developing new materials for organic light-emitting diodes (OLEDs) and solar cells (Beyerlein & Tieke, 2000).

Semiconductor Materials

The study by Guo, Sun, and Li (2014) on pyrrolo[3,4-c]pyrrole-1,3-dione based polymer semiconductors highlights their promise in organic thin film transistors (OTFTs). The research demonstrated the potential of these materials in p-channel charge transport, which is crucial for the development of high-performance OTFTs (Guo, Sun, & Li, 2014).

Solar Cell Applications

Hu et al. (2015) synthesized an n-type conjugated polyelectrolyte based on the diketopyrrolopyrrole backbone for use as an electron transport layer in polymer solar cells. This material significantly improved power conversion efficiency, showcasing the utility of pyrrolo[3,4-c]pyrrole derivatives in enhancing the performance of solar energy devices (Hu, Wu, Li, Hu, Hu, Zhang, Chen, & Chen, 2015).

Advanced Organic Synthesis

Vydzhak and Panchishin (2008) explored new synthetic routes to pyrano[2,3-c]pyrrole derivatives, highlighting the versatility of pyrrolo[3,4-c]pyrrole frameworks in the synthesis of complex heterocyclic compounds. This research underscores the potential for these compounds in drug discovery and development (Vydzhak & Panchishin, 2008).

Mechanism of Action

Pyrrolopyrrole diones are a class of organic compounds that have been studied for their potential applications in various fields. For instance, they have been used in the synthesis of covalent organic frameworks (COFs) for photocatalytic applications . The thiophene functional group in these compounds can be accurately introduced into the electron acceptor units, extending its spectral absorption capacity and enhancing the utilization rate of sunlight .

In terms of synthesis, a visible light-induced diastereoselective synthesis of 4,6a-dihydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-diones using 2H-azirines and maleimides in the presence of an organic photocatalyst has been reported . This method is efficient and environmentally friendly, and proceeds with good functional group tolerance and substrate scope .